Cas no 61378-95-8 (4-Quinazolinamine, 5,6,7,8-tetrahydro-2-(5-nitro-2-furanyl)-)

• Product Name: 4-Quinazolinamine, 5,6,7,8-tetrahydro-2-(5-nitro-2-furanyl)-
• CAS No: 61378-95-8
• MF: C₁₂H₁₂N₄O₃
• MW: 260.248682022095
• CID: 481636
• PubChem ID: 13010139
• Update Time: 2025-04-19

4-Quinazolinamine, 5,6,7,8-tetrahydro-2-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 5,6,7,8-tetrahydro-2-(5-nitro-2-furanyl)-
• 2-(5-nitrofuran-2-yl)-5,6,7,8-tetrahydroquinazolin-4-amine
• DTXSID70514942
• 61378-95-8

• Inchi： 1S/C12H12N4O3/c13-11-7-3-1-2-4-8(7)14-12(15-11)9-5-6-10(19-9)16(17)18/h5-6H,1-4H2,(H2,13,14,15)
• InChI Key： MTBKVWUNJYFCRW-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1=NC(=C2C(CCCC2)=N1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.09106
• Monoisotopic Mass: 260.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 108.08